Cas no 1304776-83-7 ((-)-duryne B)

• Product Name: (-)-duryne B
• CAS No: 1304776-83-7
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 2043253
• PubChem ID: 53354921
• Update Time: 2025-04-21

(-)-duryne B Chemical and Physical Properties

Names and Identifiers

• (-)-duryne B
• CHEMBL1801789
• Q27136231
• 1304776-83-7
• CHEBI:67755
• (3R,4E,15Z,28E,30R)-dotriaconta-4,15,28-triene-1,31-diyne-3,30-diol
• DTXSID401160461
• 4,15,28-Dotriacontatriene-1,31-diyne-3,30-diol, (3R,4E,15Z,28E,30R)-

• Inchi： 1S/C32H52O2/c1-3-31(33)29-27-25-23-21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22-24-26-28-30-32(34)4-2/h1-2,5,7,27-34H,6,8-26H2/b7-5-,29-27+,30-28+/t31-,32-/m0/s1
• InChI Key： ZEWIWYQCBPUQNR-JIHXWXSTSA-N
• SMILES： O[C@@H](C#C)/C=C/CCCCCCCCCCC/C=C\CCCCCCCCC/C=C/[C@H](C#C)O

Computed Properties

• Exact Mass: 468.396730897g/mol
• Monoisotopic Mass: 468.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols